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Compound of Interest

Compound Name: Aminooxy-PEG4-alcohol

Cat. No.: B605440

For Researchers, Scientists, and Drug Development Professionals

Aminooxy-PEG4-alcohol is a heterobifunctional linker molecule widely utilized in
bioconjugation and drug delivery systems. Its structure is characterized by three key
components: a reactive aminooxy group, a hydrophilic tetraethylene glycol (PEG4) spacer, and
a terminal alcohol group. This unique combination of functional groups allows for the covalent
linkage of molecules to aldehydes or ketones while providing a flexible, water-soluble spacer
and a site for further chemical modification.

Core Chemical Structure

The fundamental structure of Aminooxy-PEG4-alcohol consists of an aminooxy moiety (Hz2N-
O-) at one terminus, connected to a chain of four repeating ethylene glycol units. The other end
of this polyethylene glycol chain is terminated with a primary alcohol group (-OH). The
systematic IUPAC name for this compound is 1-(2-(2-(2-(2-
aminooxyethoxy)ethoxy)ethoxy)ethoxy)ethanol.

The presence of the PEG4 chain imparts hydrophilicity to the molecule, which can enhance the
solubility and reduce the immunogenicity of the conjugated biomolecules. The terminal
aminooxy group readily reacts with aldehydes and ketones to form a stable oxime linkage, a
common strategy in protein modification and cell labeling.[1][2][3] The hydroxyl group offers a
versatile handle for further derivatization or attachment to other molecules or surfaces.[2][4]
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Molecular Properties

A summary of the key quantitative data for Aminooxy-PEG4-alcohol is presented in the table
below for easy reference and comparison.

Property Value Reference
Molecular Formula CsH19NOs [21[31[5]
Molecular Weight 209.2 g/mol [11[3]

CAS Number 106492-60-8 [2][3]

Purity >98% [1][2][3]

Chemical Structure Diagram

The following diagram illustrates the chemical structure of Aminooxy-PEG4-alcohol, detailing
the connectivity of the aminooxy group, the PEGA4 linker, and the terminal alcohol.
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Caption: 2D chemical structure of Aminooxy-PEG4-alcohol.
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Experimental Protocols

While specific experimental protocols are highly dependent on the application, a general
methodology for the conjugation of Aminooxy-PEG4-alcohol to an aldehyde-containing
molecule is provided below.

General Protocol for Oxime Ligation:
e Preparation of Reactants:
o Dissolve the aldehyde-containing molecule in a suitable buffer (e.g., PBS, pH 6.5-7.5).

o Dissolve Aminooxy-PEG4-alcohol in the same buffer. A slight molar excess (1.5-5 fold) of
the aminooxy compound is typically used.

o Conjugation Reaction:
o Mix the two solutions.

o The reaction can be carried out at room temperature for 2-16 hours. Reaction progress
can be monitored by analytical techniques such as HPLC or mass spectrometry.

o For some applications, a catalyst such as aniline can be added to accelerate the reaction.
 Purification:

o The resulting conjugate can be purified from unreacted starting materials using standard
techniques such as size exclusion chromatography (SEC) or dialysis.

e Characterization:

o The final conjugate should be characterized by methods such as SDS-PAGE, mass
spectrometry, and UV-Vis spectroscopy to confirm successful conjugation and purity.

This in-depth guide provides a foundational understanding of the chemical structure and
properties of Aminooxy-PEG4-alcohol for its effective application in research and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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